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Compound of Interest

Compound Name: L-Alanine isopropyl ester

Cat. No.: B3007622 Get Quote

This document provides a detailed protocol for the synthesis of L-Alanine isopropyl ester
hydrochloride, a key intermediate in the production of various pharmaceuticals, including

antiviral medications like Sofosbuvir.[1] The described method is based on the Fischer-Speier

esterification of L-Alanine with isopropanol, utilizing thionyl chloride as a catalyst. This process

is widely adopted for its efficiency and high yield.[2][3]

L-Alanine isopropyl ester hydrochloride is a white crystalline powder soluble in water and

ethanol.[1] Its chemical formula is C6H14ClNO2, and it has a molecular weight of 167.64 g/mol

.[1][4] The primary application of this compound is in organic synthesis, where it serves as a

crucial building block for complex molecules in the pharmaceutical and agrochemical

industries.[1]

Experimental Data Summary
The following table summarizes quantitative data from various reported syntheses of L-Alanine
isopropyl ester hydrochloride, showcasing the scalability and consistency of the method.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3007622?utm_src=pdf-interest
https://www.benchchem.com/product/b3007622?utm_src=pdf-body
https://www.guidechem.com/question/what-are-the-synthesis-methods-id159951.html
https://patents.google.com/patent/CN109467515B/en
https://www.chemicalbook.com/synthesis/l-alanine-isopropyl-ester-hydrochloride.htm
https://www.benchchem.com/product/b3007622?utm_src=pdf-body
https://www.guidechem.com/question/what-are-the-synthesis-methods-id159951.html
https://www.guidechem.com/question/what-are-the-synthesis-methods-id159951.html
https://www.biosynth.com/p/FA30147/62062-65-1-l-alanine-isopropyl-ester-hydrochlori
https://www.guidechem.com/question/what-are-the-synthesis-methods-id159951.html
https://www.benchchem.com/product/b3007622?utm_src=pdf-body
https://www.benchchem.com/product/b3007622?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3007622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Example 1[2] Example 2[2] Example 3[2] Example 4[3]

L-Alanine 89 g (1 mol) 89 g (1 mol) 89 kg
17.8 g (200

mmol)

Isopropanol 90 mL 135 mL 180 L 700 mL

Thionyl Chloride 4.36 mL 5.09 mL 5.81 L
29 mL (400

mmol)

Catalyst 5 g Alumina
4.8 g Silicon

Dioxide
10 kg Alumina

N/A (HCl salt of

L-alanine used)

Reaction Temp. 40 °C 40 °C 40 °C
Room

Temperature

Reaction Time 24 hours 24 hours 24 hours Overnight

Final Product

Mass
153.89 g 155.67 g 166.27 kg 29.2 g

Purity 99.1% 99.4% 99.2% Not Specified

Yield 90.85% 92.13% 93.7% 87%

Experimental Protocol
This protocol details the step-by-step synthesis of L-Alanine isopropyl ester hydrochloride.

Materials:

L-Alanine

Isopropanol (anhydrous)

Thionyl chloride (SOCl2)

Alumina (or other suitable catalyst)[2]

2N Hydrochloric Acid (HCl)
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Diethyl ether

Deionized water

Equipment:

Reaction vessel with stirring mechanism (e.g., magnetic stirrer or overhead stirrer)

Dropping funnel

Thermometer

Heating mantle or water bath

pH meter or pH strips

Rotary evaporator

Büchner funnel and flask for filtration

Centrifuge (optional)[2]

Standard laboratory glassware

Fume hood

Safety Precautions:

This experiment should be performed in a well-ventilated fume hood as thionyl chloride is

corrosive, an irritant, and reacts violently with water.[5]

Personal protective equipment (PPE), including safety goggles, lab coat, and acid-resistant

gloves, must be worn at all times.

Handle thionyl chloride with extreme care and avoid inhalation of its vapors.

Procedure:
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Reaction Setup: In a clean, dry reaction vessel, combine isopropanol and a catalytic amount

of alumina.[2] Begin stirring the mixture.

Addition of Thionyl Chloride: Cool the isopropanol/alumina mixture and slowly add thionyl

chloride dropwise while maintaining a low temperature.[2][5] Stir for approximately 5 minutes

after the addition is complete.[2]

Addition of L-Alanine: Add L-Alanine to the reaction mixture in portions.[2]

Esterification Reaction: Stir the suspension at a controlled temperature (e.g., 20°C) and then

heat to around 40°C for 24 hours to facilitate the esterification.[2]

pH Adjustment: After the reaction is complete, cool the solution. Slowly add 2N HCl dropwise

to adjust the pH to an acidic value (e.g., 5.5-6.0).[2]

Concentration: Gently heat the solution to approximately 45°C for about an hour and then

concentrate the mixture using a rotary evaporator to remove excess isopropanol and water.

[2]

Crystallization: Cool the concentrated solution to room temperature (around 20-25°C).[2] Add

diethyl ether to the solution while stirring to induce crystallization of the L-Alanine isopropyl
ester hydrochloride.[2] Continue stirring for a couple of hours to maximize crystal formation.

Isolation and Purification: Isolate the crystalline product by filtration using a Büchner funnel

or by centrifugation.[2] Wash the crystals with a small amount of cold diethyl ether to remove

any remaining impurities.

Drying: Dry the purified L-Alanine isopropyl ester hydrochloride product under vacuum to

obtain a fine, white powder.

Visualizations
Experimental Workflow for the Synthesis of L-Alanine Isopropyl Ester Hydrochloride
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Start

1. Mix Isopropanol, Thionyl Chloride,
and Catalyst

2. Add L-Alanine

3. Esterification Reaction
(40°C, 24h)

4. pH Adjustment with 2N HCl

5. Concentration under Reduced Pressure

6. Crystallization with Diethyl Ether

7. Isolation by Filtration/Centrifugation

8. Drying under Vacuum

Final Product:
L-Alanine Isopropyl Ester Hydrochloride

Click to download full resolution via product page

Caption: Workflow of L-Alanine Isopropyl Ester Hydrochloride Synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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